molecular formula C11H10BrNS B8344130 6-Bromo-4-ethylsulfanyl-quinoline

6-Bromo-4-ethylsulfanyl-quinoline

Cat. No. B8344130
M. Wt: 268.17 g/mol
InChI Key: RIZZHSOFMHHRQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-4-ethylsulfanyl-quinoline is a useful research compound. Its molecular formula is C11H10BrNS and its molecular weight is 268.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10BrNS

Molecular Weight

268.17 g/mol

IUPAC Name

6-bromo-4-ethylsulfanylquinoline

InChI

InChI=1S/C11H10BrNS/c1-2-14-11-5-6-13-10-4-3-8(12)7-9(10)11/h3-7H,2H2,1H3

InChI Key

RIZZHSOFMHHRQW-UHFFFAOYSA-N

Canonical SMILES

CCSC1=C2C=C(C=CC2=NC=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-4-chloro-quinoline (1.5 g, 6.18 mmol) in DMF (60 mL) was added sodium thioethoxide (624 mg, 7.42 mmol) at 0° C. After addition, it was turned to a dark green solution which then turned to a yellow cloudy solution after 15 h at room temperature. Then, the mixture was diluted with water and extracted with ethyl acetate (3×50 mL). The combined extracts were washed with brine solution and dried over anhydrous magnesium sulfate. After filtration of the drying agent, the filtrate was removed under the vacuum and the residue was purified by using a Biotage silica gel column chromatography to afford 1.48 g (89.6% yield) of 6-bromo-4-ethylsulfanyl-quinoline as an yellow solid: EI-HRMS m/e calcd for C11H10BrNS (M+) 266.9717, found 266.9715.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
624 mg
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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